Cas no 88660-86-0 (Butanedioic acid, (2-heptadecyl-1H-imidazol-1-yl)-)

• Product Name: Butanedioic acid, (2-heptadecyl-1H-imidazol-1-yl)-
• CAS No: 88660-86-0
• MF: C₂₄H₄₂N₂O₄
• MW: 422.60128736496
• CID: 625224
• PubChem ID: 71319367
• Update Time: 2025-04-19

Butanedioic acid, (2-heptadecyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-heptadecyl-1H-imidazol-1-yl)-
• 2-(2-heptadecylimidazol-1-yl)butanedioic acid
• 2-(2-Heptadecyl-1H-imidazol-1-yl)butanedioic acid
• DTXSID50749391
• 88660-86-0

• Inchi： 1S/C24H42N2O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-25-18-19-26(22)21(24(29)30)20-23(27)28/h18-19,21H,2-17,20H2,1H3,(H,27,28)(H,29,30)
• InChI Key： JYGAGCAAKURHID-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)N1C=CN=C1CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 422.31445783g/mol
• Monoisotopic Mass: 422.31445783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 92.4Ų